Bleomycin

• IUPAC Name: 3-[[2-[2-[2-[[(2S,3R)-2-[[(2S,3S,4R)-4-[[(2S,3R)-2-[[6-amino-2-[(1S)-3-amino-1-[[(2S)-2,3-diamino-3-oxopropyl]amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[3-[4-carbamoyloxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-(1H-imidazol-5-yl)propanoyl]amino]-3-hydroxy-2-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]ethyl]-1,3-thiazol-4-yl]-1,3-thiazole-4-carbonyl]amino]propyl-dimethylsulfanium
• InChI: InChI=1S/C55H83N17O21S3/c1-20-33(69-46(72-44(20)58)25(12-31(57)76)64-13-24(56)45(59)82)50(86)71-35(41(26-14-61-19-65-26)91-54-43(39(80)37(78)29(15-73)90-54)92-53-40(81)42(93-55(60)88)38(79)30(16-74)89-53)51(87)66-22(3)36(77)21(2)47(83)70-34(23(4)75)49(85)63-10-8-32-67-28(18-94-32)52-68-27(17-95-52)48(84)62-9-7-11-96(5)6/h14,17-19,21-25,29-30,34-43,53-54,64,73-75,77-81H,7-13,15-16,56H2,1-6H3,(H13-,57,58,59,60,61,62,63,65,66,69,70,71,72,76,82,83,84,85,86,87,88)/p+1/t21-,22+,23+,24-,25-,29?,30?,34-,35-,36-,37?,38?,39?,40?,41-,42?,43?,53?,54?/m0/s1
• InChI Key: OYVAGSVQBOHSSS-WXFSZRTFSA-O
• Canonical SMILES: CC1=C(N=C(N=C1N)C(CC(=O)N)NCC(C(=O)N)N)C(=O)NC(C(C2=CN=CN2)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)OC(=O)N)O)C(=O)NC(C)C(C(C)C(=O)NC(C(C)O)C(=O)NCCC5=NC(=CS5)C6=NC(=CS6)C(=O)NCCC[S+](C)C)O
• Isomeric SMILES: CC1=C(N=C(N=C1N)[C@H](CC(=O)N)NC[C@@H](C(=O)N)N)C(=O)N[C@@H]([C@H](C2=CN=CN2)OC3C(C(C(C(O3)CO)O)O)OC4C(C(C(C(O4)CO)O)OC(=O)N)O)C(=O)N[C@H](C)[C@H]([C@H](C)C(=O)N[C@@H]([C@@H](C)O)C(=O)NCCC5=NC(=CS5)C6=NC(=CS6)C(=O)NCCC[S+](C)C)O
• Molecular Formula: C55H84N17O21S3+
• Related CAS: 9041-93-4 (sulfate (salt))
• Molecular Weight: 1415.6 g/mol
• Physical Description: Bleomycin appears as colorless or yellowish powder. Possible bluish color depending on copper content. (NTP, 1992), Solid
• Solubility: Soluble (NTP, 1992), Soluble, Colorless or yellowish powder which becomes bluish depending on copper content. Very sol in water, methanol; practically insol in acetone, ethyl acetate, butyl acetate, ether; slightly sol in ethanol. /Bleomycins/, HIGHLY SOL IN WATER & METHANOL; SPARINGLY SOL IN ALC; INSOL IN ACETONE & ETHYL ACETATE; CREAM-COLORED POWDER OR SOFT, FLUFFY LUMPS. /SULFATE SALT/, Freely soluble in water., Sol in water and methanol but insol in acetone and ether., 2.82e-02 g/L
• Mechanism of Action: Although the exact mechanism of action of bleomycin is unknown, available evidence would seem to indicate that the main mode of action is the inhibition of DNA synthesis with some evidence of lesser inhibition of RNA and protein synthesis. As evident in _in vitro_ studies, the DNA-cleaving actions of bleomycin is dependent on oxygen and metal ions. It is believed that bleomycin chelates metal ions (primarily iron) producing a pseudoenzyme that reacts with oxygen to produce superoxide and hydroxide free radicals that cleave DNA., Cytotoxic action of bleomycins results from their ability to cause fragmentation of DNA. Studies in vitro indicate that bleomycin causes accumulation of cells in the G2 phase of the cell cycle, and many of these cells display chromosomal aberrations, incl chromatid breaks, gaps, and fragments, as well as translocations. Bleomycin appears to cause scission of DNA by interacting with oxygen and iron(2+). In the presence of oxygen and a reducing agent, such as dithiothreitol, the metallobleomycin complex becomes activated and functions mechanistically as a ferrous oxidase, transferring electrons from iron(2) to molecular oxygen to produce activated species of oxygen. It has also been shown that metallobleomycin complexes can be activated by reaction with the flavin enzyme, NADPH-cytochrome p450 reductase. Bleomycin binds to DNA through its amino terminal peptide, and the activated complex generates free radicals that are responsible for scission of the DNA chain., Bleomycin is an antineoplastic antibiotic. The drug is active against gram-positive and gram-negative bacteria and fungi, but its cytotoxicity precludes its use as an anti-infective agent. The precise mechanism(s) of action of bleomycin is not fully known. Several studies in Escherichia coli and HeLa cells suggest that the drug inhibits the incorporation of thymidine into DNA. In these in vitro studies, DNA synthesis was inhibited to a greater extent than was RNA or protein synthesis. Bleomycin also appears to labilize the DNA structure, resulting in scission of both single- and double-stranded DNA. The drug has no immunosuppressive activity in mice., Bleomycin is classed as an antibiotic but is not used as an antimicrobial agent. Although bleomycin is effective against both cycling and non-cycling cells, it seems to be most effective in the G2 phase of cell division. Its exact mechanism of antineoplastic action is unknown but may involve binding to DNA, inducing lability of the DNA structure, and reduced synthesis of DNA, and to a lesser extent RNA and ptoteins., When administered into the pleural cavity in the treatment of malignant pleural effusion, /bleomycin/ acts as a sclerosing agent.
• Color/Form: Colorless to yellow powder
• CAS No.: 11056-06-7
• Melting Point: 71 °C

Description

Bleomycin is a glycopeptide antibiotic derived from the bacterium Streptomyces verticillus. It is primarily used as an antineoplastic agent in the treatment of various cancers, including Hodgkin’s lymphoma, non-Hodgkin’s lymphoma, testicular cancer, ovarian cancer, and cervical cancer . This compound is known for its ability to induce DNA strand breaks, which makes it effective in cancer therapy .

Mechanism of Action

Target of Action

Bleomycin, a glycopeptide antibiotic, primarily targets DNA within cells . It selectively inhibits the synthesis of deoxyribonucleic acid (DNA), with some evidence of lesser inhibition of RNA and protein synthesis .

Mode of Action

The primary mechanism by which this compound works is by attaching to metal ions like iron and creating metallothis compound complexes, which causes oxidative damage to DNA . Between 30 and 40 deoxyribose linkages, these reactive oxygen species can disrupt DNA single- and double-strands . This leads to the generation of free base propenals, specifically thymine .

Biochemical Pathways

This compound’s action requires the presence of oxygen and a reducing agent; the metal-containing this compound becomes activated and functions as ferrous oxidase . This compound causes oxidative damage to deoxyribose of nucleotides. In particular, the deoxyribose of thymidylate leads to single- and double-stranded breaks in DNA . Multiple DNA breaks lead to cell apoptosis .

Pharmacokinetics

This compound has a half-life of 2 hours . It is 1% protein-bound, with a volume of distribution of 17 L/m² . The metabolism of this compound is unknown, but it forms a complex with iron known as the this compound-iron complex . It has a clearance rate of 35 mL/min and is excreted in the urine (50-70%) .

Result of Action

This compound exposure induces dose- and time-dependent accumulation of senescence hallmarks and DNA lesions in alveolar epithelial cells (AECs) . These effects are probably due to the inhibition of Rad51 expression, consequently suppressing homologous recombination (HR) repair . Furthermore, the genetic supplement of Rad51 substantially mitigated this compound-mediated effects on DSB repair and senescence in AECs .

Action Environment

Risk factors for BPT include decreased glomerular filtration rate, supplementary oxygen, increased creatinine, cumulative dosage, and advanced age . Fever, chest pain, chills, faintness, and shortness of breath are other adverse effects .

Biochemical Analysis

Biochemical Properties

Bleomycin plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The DNA-cleaving actions of this compound are dependent on oxygen and metal ions . It is believed that this compound chelates metal ions (primarily iron) producing a pseudoenzyme that reacts with oxygen to produce superoxide and hydroxide free radicals that cleave DNA .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism. The DNA-cleaving actions of this compound can lead to cell death, making it effective as an antitumor antibiotic .

Molecular Mechanism

This compound exerts its effects at the molecular level through several mechanisms. It binds to DNA and induces strand breaks . This binding interaction with DNA, coupled with the production of free radicals, leads to DNA cleavage, which can inhibit DNA synthesis and lead to cell death .

Preparation Methods

Synthetic Routes and Reaction Conditions: Bleomycin is produced through the fermentation of Streptomyces verticillus. The fermentation process involves the cultivation of the bacterium in a nutrient-rich medium, followed by the extraction and purification of the compound . The production of this compound involves several steps, including the isolation of the active glycopeptide, its chemical modification, and the formation of the final product .

Industrial Production Methods: Industrial production of this compound typically involves large-scale fermentation processes. The bacterium Streptomyces verticillus is grown in bioreactors under controlled conditions to maximize the yield of this compound . The fermentation broth is then subjected to various purification steps, including filtration, chromatography, and crystallization, to obtain the pure compound .

Chemical Reactions Analysis

Types of Reactions: Bleomycin undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions . One notable reaction is the formation of a complex with metal ions, such as iron, which enhances its ability to induce oxidative damage to DNA .

Common Reagents and Conditions: Common reagents used in this compound reactions include hydrogen peroxide (H₂O₂) and iron (Fe²⁺) ions . The reaction conditions typically involve the presence of these reagents in an aqueous medium, where this compound forms a complex with iron ions, leading to the generation of reactive oxygen species (ROS) that cause DNA strand breaks .

Major Products Formed: The major products formed from this compound reactions are DNA fragments resulting from the oxidative cleavage of DNA strands . This cleavage is primarily due to the formation of ROS, which attack the deoxyribose backbone of DNA .

Scientific Research Applications

Bleomycin has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry . In chemistry, this compound is used as a model compound to study metal-ion interactions and oxidative DNA damage . In biology, it is used to investigate DNA repair mechanisms and the cellular response to DNA damage . In medicine, this compound is a critical component of chemotherapy regimens for various cancers . Additionally, this compound has industrial applications in the production of this compound analogues and derivatives for research and therapeutic purposes .

Comparison with Similar Compounds

Bleomycin belongs to the glycopeptide antibiotic family, which includes other compounds such as vancomycin and tallysomycin . Compared to these compounds, this compound is unique in its ability to induce DNA strand breaks through the formation of metallothis compound complexes . Vancomycin, for example, primarily targets bacterial cell wall synthesis, while tallysomycin shares a similar mechanism of action with this compound but has different clinical applications .

List of Similar Compounds:

• Vancomycin
• Tallysomycin
• Calicheamicin
• Neocarzinostatin

This compound’s unique mechanism of action and its effectiveness in cancer therapy make it a valuable compound in both clinical and research settings.